5-(Phthalazine-5yl)-1,3,4-thiadiazol-2-amine

• Molecular Formula: C10H7N5S
• Molecular Weight: 229.26 g/mol
• IUPAC Name: 5-phthalazin-5-yl-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C10H7N5S/c11-10-15-14-9(16-10)7-3-1-2-6-4-12-13-5-8(6)7/h1-5H,(H2,11,15)
• InChI Key: YKUDWAMUXOHRQR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CN=NC=C2C(=C1)C3=NN=C(S3)N

Description

5-(Phthalazine-5yl)-1,3,4-thiadiazol-2-amine is a useful research compound. Its molecular formula is C10H7N5S and its molecular weight is 229.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 100 mL round bottom flask was added 1-(phthalazine-5-carbonyl)thiosemicarbazide (0.20 g, 0.81 mmol) and concentrated sulfuric acid (10 mL). The resulting solution was stirred at room temperature for 3 hours. The reaction mixture was poured into a mixture of 10 mL 33% aqueous ammonia and 10 mL ice with stirring. The resulting solution was adjusted to pH 8 with additional ammonia solution. The product was obtained as a yellow solid via filtration and washing with water. The solid was dried in a vacuum oven for 24 hours at 50° C. to provide 5-(phthalazine-5yl)-1,3,4-thiadiazol-2-amine. LCMS (M+H) 230.1 calc. C10H8N5S for 230.0. 1H NMR (400 MHz, CDCl3): δ ppm 8.23 (m, J=8.41 Hz, 1H) 8.46 (d, 1H) 8.53 (d, 1H) 9.63 (d, J=16.24 Hz, 2H). NH2 not detected.